2-[(12-ethyl-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- This compound is a complex organic molecule with a unique structure. It contains both sulfur and nitrogen atoms, making it interesting for various applications.
- The name itself provides insights into its composition: it consists of an acetamide group (N-(2-methylphenyl)acetamide) linked to a bicyclic system containing sulfur and nitrogen atoms.
- The compound’s synthesis and applications have attracted scientific interest due to its potential biological activities.
Preparation Methods
Synthetic Routes: The synthesis of this compound involves several steps. One possible route includes the assembly of the bicyclic core followed by functionalization.
Reaction Conditions: Specific reaction conditions depend on the synthetic strategy chosen. Researchers may use radical-based or other methodologies.
Industrial Production: While industrial-scale production details are proprietary, laboratories can produce this compound using scalable methods.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions: For example, boronic esters can be functionalized using transition metal-catalyzed cross-coupling reactions.
Major Products: The specific products depend on the reaction conditions and functional groups present. These could include modified acetamide derivatives or other substituted compounds.
Scientific Research Applications
Chemistry: Researchers explore its reactivity, stereochemistry, and applications in asymmetric synthesis.
Biology: Investigating its interactions with biological molecules (enzymes, receptors) and potential medicinal properties.
Medicine: Assessing its pharmacological effects, toxicity, and potential therapeutic applications.
Industry: Possible applications in materials science, catalysis, or drug development.
Mechanism of Action
- The compound’s mechanism of action likely involves interactions with specific biological targets (e.g., enzymes, receptors).
- Further studies are needed to elucidate its precise mode of action and pathways involved.
Comparison with Similar Compounds
Uniqueness: Its complex structure sets it apart from simpler compounds.
Similar Compounds: While I don’t have a specific list, related molecules may include other acetamides, sulfur-containing heterocycles, or nitrogen-containing bicyclic systems.
Remember that this compound’s research is ongoing, and new findings may emerge
Properties
Molecular Formula |
C22H25N3O2S3 |
---|---|
Molecular Weight |
459.7 g/mol |
IUPAC Name |
2-[(12-ethyl-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide |
InChI |
InChI=1S/C22H25N3O2S3/c1-5-22(3)10-14-16(11-27-22)30-20-18(14)19(24-21(25-20)28-4)29-12-17(26)23-15-9-7-6-8-13(15)2/h6-9H,5,10-12H2,1-4H3,(H,23,26) |
InChI Key |
RRJNKOBMQYGAOW-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(CC2=C(CO1)SC3=C2C(=NC(=N3)SC)SCC(=O)NC4=CC=CC=C4C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.